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Crystallographic Data Summary

Feature Original Molecular Structure (1991)
Novel Crystal Form I (Patent
CN103450311)

Analysis Method Single-crystal X-ray diffraction [1] X-ray Powder Diffraction (XRPD) [2]

Crystal System Orthorhombic [1] Not specified

Space Group P2₁2₁2₁ [1] Not specified

Key XRPD Peaks
(2θ)

Not available 5.4, 8.8, 12.4, 13.7, 17.6, 19.7 (all ±

0.2°) [2]

DSC Data Not available Endothermic peak: 230–260 °C [2]

Melting Point Not available 250.0–251.0 °C [2]

Key Advantages Defines molecular conformation and

stereochemistry [1]

Improved solubility, stability, and

reduced hygroscopicity [2]
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Experimental Protocol for Crystal Form I

The following workflow outlines the preparation method for the novel Vecuronium Bromide Crystal Form I

as described in the patent:
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Start Preparation

Dissolve Vecuronium Bromide
in C1-2 Haloalkane (e.g., CH₂Cl₂)

Optional: Heat below solvent boiling point

Add 1-5 wt% Charcoal
and Filter Solution

Crystallization
(Two Alternative Paths)

Path A: Direct Crystallization
Evaporate solvent or cool

to -25°C to Room Temperature

Path B: Anti-Solvent Crystallization
Add C1-4 Ether Solvent (e.g., Diethyl ether)

Volume Ratio (Ether:Haloalkane) = 10:1 to 1:6
Crystallize at -25°C to Room Temperature

Separate and Wash Crystals

Dry Crystals

Obtain Vecuronium Bromide
Crystal Form I

Click to download full resolution via product page
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Preparation workflow for Vecuronium Bromide Crystal Form I [2].

Key Details:

Solvents: The process uses low molecular weight haloalkanes (methylene chloride or chloroform) for
dissolution and ethers (diethyl ether, tetrahydrofuran) as anti-solvents [2].

Crystallization: Can be performed by direct solvent evaporation/cooling or by adding an anti-solvent.
The temperature is maintained between -25°C and room temperature [2].

Scale: The patent states the cumulative volume of solvents is typically 2-20 times the mass of the
vecuronium bromide raw material [2].

Scientific Context & Recent Studies

Molecular Structure: The 1991 study established the core molecular structure, finding that the A-ring

acetoxy and piperidinyl substituents adopt an axial conformation in the solid state and in solution.
This conformation changes upon protonation [1].

Structural Significance: A 2021 study reaffirms that vecuronium bromide is an aminosteroid with
ten stereogenic centers, and its configuration is well-defined [3].

Modern Analytical Techniques: Recent research focuses on quality control. One study used
Fourier Transform Near-Infrared (FTNIR) spectrometry and Principal Component Analysis (PCA)

to screen for variability between different production lots, highlighting the importance of consistent
solid-form properties [4].

The search confirms that while the single-crystal structure is known, the more recent development and

characterization of a novel crystalline form with improved properties is a key focus for pharmaceutical

application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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